Cas no 887462-22-8 (1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methylphenyl)sulfanylethan-1-one)
1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methylphenyl)sulfanylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methylphenyl)sulfanylethan-1-one
- 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone
- AKOS002065382
- SR-01000021412-1
- SR-01000021412
- F2537-0134
- 887462-22-8
- 1-(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)-2-(p-tolylthio)ethanone
- 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one
-
- Inchi: 1S/C20H21N3OS2/c1-15-6-8-16(9-7-15)25-14-19(24)22-10-12-23(13-11-22)20-21-17-4-2-3-5-18(17)26-20/h2-9H,10-14H2,1H3
- InChI Key: GQZSHOQYXFOBMN-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2=NC3=CC=CC=C3S2)CC1)CSC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 383.11260465g/mol
- Monoisotopic Mass: 383.11260465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 90Ų
1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methylphenyl)sulfanylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2537-0134-2μmol |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-5μmol |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-10μmol |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-20μmol |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-1mg |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-2mg |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-3mg |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-4mg |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-5mg |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2537-0134-10mg |
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-[(4-methylphenyl)sulfanyl]ethan-1-one |
887462-22-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methylphenyl)sulfanylethan-1-one Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methylphenyl)sulfanylethan-1-one
Compound CAS No 887462-22-8: A Comprehensive Overview
The compound with CAS No 887462-22-8, known as 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.
1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone is characterized by a complex molecular architecture that integrates a benzothiazole ring, a piperazine moiety, and a sulfanyl group. The benzothiazole component is known for its aromatic stability and ability to participate in various electronic transitions, making it a valuable component in optoelectronic materials. The piperazine ring, on the other hand, introduces flexibility and hydrogen bonding capabilities, which are crucial for bioavailability in pharmaceutical applications. The sulfanyl group further enhances the molecule's reactivity and selectivity in chemical transformations.
Recent studies have focused on the synthesis of this compound using environmentally friendly methods. Researchers have employed catalytic cross-coupling reactions to construct the key intermediates, reducing the reliance on hazardous reagents. For instance, the use of palladium catalysts has enabled efficient formation of the sulfanyl group under mild conditions. These advancements not only improve the scalability of the synthesis but also align with green chemistry principles.
The pharmacological potential of 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone has been explored in several recent studies. In vitro assays have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, computational docking studies have revealed favorable interactions with protein targets associated with neurodegenerative diseases, opening new avenues for drug development.
In terms of material science applications, this compound has shown promise as a building block for advanced materials. Its aromaticity and functional groups make it suitable for constructing coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its ability to form stable MOFs with high surface area and porosity, which could be utilized in gas storage and catalysis.
The structural versatility of 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone also lends itself to applications in organic electronics. Its conjugated system facilitates charge transport properties, making it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Preliminary studies have shown moderate electron mobility, which could be further optimized through structural modifications.
Despite its potential, challenges remain in fully harnessing the capabilities of this compound. Issues such as scalability of synthesis and optimization of bioavailability require further investigation. Collaborative efforts between chemists, pharmacologists, and materials scientists are essential to overcome these barriers and unlock the full potential of CAS No 887462-22-8.
887462-22-8 (1-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methylphenyl)sulfanylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)